Cas no 2138548-61-3 (1-(2-trifluoromethanesulfonylethyl)cyclopropane-1-sulfonyl chloride)

• Product Name: 1-(2-trifluoromethanesulfonylethyl)cyclopropane-1-sulfonyl chloride
• CAS No: 2138548-61-3
• MF: C₆H₈ClF₃O₄S₂
• MW: 300.70352935791
• CID: 5881355
• PubChem ID: 165495688
• Update Time: 2025-05-23

1-(2-trifluoromethanesulfonylethyl)cyclopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-trifluoromethanesulfonylethyl)cyclopropane-1-sulfonyl chloride
• EN300-1142862
• 2138548-61-3

• Inchi： 1S/C6H8ClF3O4S2/c7-16(13,14)5(1-2-5)3-4-15(11,12)6(8,9)10/h1-4H2
• InChI Key： SXKHODMEXNJURH-UHFFFAOYSA-N
• SMILES： ClS(C1(CCS(C(F)(F)F)(=O)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 299.9504633g/mol
• Monoisotopic Mass: 299.9504633g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 85Ų

Additional information on 1-(2-trifluoromethanesulfonylethyl)cyclopropane-1-sulfonyl chloride

Introduction to 1-(2-trifluoromethanesulfonylethyl)cyclopropane-1-sulfonyl chloride (CAS No. 2138548-61-3)

1-(2-trifluoromethanesulfonylethyl)cyclopropane-1-sulfonyl chloride, identified by the chemical identifier CAS No. 2138548-61-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their versatile reactivity and utility in synthetic transformations. The presence of a trifluoromethanesulfonyl group and a cyclopropane ring in its molecular structure imparts unique properties that make it a valuable intermediate in the synthesis of biologically active molecules.

The trifluoromethanesulfonyl moiety is particularly noteworthy due to its electron-withdrawing nature, which can significantly influence the reactivity and electronic properties of adjacent functional groups. This feature makes the compound a potent tool in medicinal chemistry for modulating the pharmacokinetic and pharmacodynamic profiles of drug candidates. Additionally, the cyclopropane ring, known for its strain and rigidity, often serves as a scaffold that enhances binding affinity and metabolic stability in drug molecules. The combination of these structural elements in 1-(2-trifluoromethanesulfonylethyl)cyclopropane-1-sulfonyl chloride suggests potential applications in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on the synthesis and application of sulfonyl chlorides in drug discovery. These compounds are frequently employed as key intermediates in the preparation of sulfonamides, which are known for their broad spectrum of biological activities. The trifluoromethanesulfonyl chloride derivative, in particular, has been explored for its role in generating highly reactive sulfonylating agents that can introduce sulfonamide functionalities into target molecules with high efficiency. This capability is crucial for constructing complex drug scaffolds that exhibit improved pharmacological properties.

One of the most compelling aspects of 1-(2-trifluoromethanesulfonylethyl)cyclopropane-1-sulfonyl chloride is its potential utility in fragment-based drug design. Fragment-based approaches rely on identifying small molecular fragments that bind to biological targets with high affinity, which can then be iteratively modified to develop lead compounds. The unique structural features of this compound make it an attractive candidate for generating novel fragments with optimized binding properties. Recent studies have demonstrated its effectiveness in modulating enzyme activity and receptor binding, paving the way for new therapeutic strategies.

The synthesis of 1-(2-trifluoromethanesulfonylethyl)cyclopropane-1-sulfonyl chloride involves multi-step organic transformations that highlight the compound's synthetic versatility. The process typically begins with the preparation of a cyclopropanesulfonyl chloride precursor, followed by functionalization with a trifluoromethanesulfonyl ethyl group. Advanced synthetic techniques, such as cross-coupling reactions and organometallic transformations, are often employed to achieve high yields and purity. These synthetic methodologies underscore the compound's importance as a building block in complex organic synthesis.

From a mechanistic perspective, the reactivity of 1-(2-trifluoromethanesulfonylethyl)cyclopropane-1-sulfonyl chloride is influenced by both electronic and steric factors. The electron-withdrawing nature of the trifluoromethanesulfonyl group enhances electrophilic character at the sulfonyl carbon, facilitating nucleophilic substitution reactions. Meanwhile, the strained three-membered ring of the cyclopropane moiety imposes steric constraints that can influence reaction outcomes and product selectivity. Understanding these mechanistic principles is essential for optimizing synthetic routes and predicting reaction behavior.

The applications of this compound extend beyond pharmaceuticals into other areas such as agrochemicals and materials science. For instance, sulfonyl chlorides are widely used as intermediates in the synthesis of herbicides and pesticides due to their ability to introduce bioactive sulfonamide moieties into target molecules. The unique structural features of 1-(2-trifluoromethanesulfonylethyl)cyclopropane-1-sulfonyl chloride may also find utility in developing advanced materials with tailored electronic properties.

In conclusion, 1-(2-trifluoromethanesulfonylethyl)cyclopropane-1-sulfonyl chloride (CAS No. 2138548-61-3) represents a fascinating compound with significant potential in multiple domains of chemical research. Its structural features, reactivity patterns, and synthetic versatility make it a valuable tool for medicinal chemists, synthetic organic chemists, and materials scientists alike. As research continues to uncover new applications for this compound, its importance is likely to grow further, driving innovation across various scientific disciplines.